(E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile

• IUPAC Name: (E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile
• InChI: InChI=1S/C16H19N3O/c1-11-8-13(12(2)19(11)15-4-5-15)9-14(10-17)16(20)18-6-3-7-18/h8-9,15H,3-7H2,1-2H3/b14-9+
• InChI Key: JKPXZCIKNGSFBT-NTEUORMPSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CC2)C)C=C(C#N)C(=O)N3CCC3
• Isomeric SMILES: CC1=CC(=C(N1C2CC2)C)/C=C(\C#N)/C(=O)N3CCC3
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• CAS No.: 1119382-59-0

Description

The compound (E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile (MDL: 1119382-59-0, CAS: EN300-265873) is a nitrile-containing molecule with a unique heterocyclic architecture. Its structure features:

• Azetidine ring: A strained 4-membered nitrogen-containing ring linked via a carbonyl group.
• Cyclopropane-substituted pyrrole: A 1-cyclopropyl-2,5-dimethylpyrrol-3-yl group, introducing steric complexity.
• Propenenitrile backbone: An α,β-unsaturated nitrile moiety, which may influence electronic properties and reactivity .

The molecular formula is C₁₆H₁₉N₃O (MW: 269.35 g/mol). Structural determination of such compounds typically employs crystallographic tools like SHELXL for refinement and ORTEP-3 for visualization, ensuring precise conformational analysis .

Biological Activity

(E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the synthesis, biological properties, and relevant case studies associated with this compound.

Synthesis

The synthesis of this compound can be achieved through various methods, notably using the Horner-Wadsworth-Emmons reaction. This approach allows for the formation of substituted alkenes from aldehydes and ketones with phosphonate esters, which is crucial for creating the desired structure of (E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile .

Biological Activity

The biological activity of (E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile has been investigated in several studies. Key findings include:

Anticancer Activity

In vitro studies have shown that compounds similar to (E)-2-(azetidine-1-carbonyl)-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)prop-2-enenitrile exhibit significant antiproliferative effects against various cancer cell lines. For instance, compounds containing azetidine rings have demonstrated activity against human cervix carcinoma (HeLa) and murine leukemia cells (L1210), with IC50 values indicating potent activity .

The mechanism by which this compound exerts its biological effects may involve the inhibition of specific enzymes or receptors involved in cancer progression. Studies suggest that azetidine derivatives can interact with protein targets, potentially disrupting pathways essential for tumor growth and survival .

Case Studies

Several case studies have highlighted the effectiveness of azetidine-based compounds in treating various conditions:

• Case Study 1: Antitumor Activity
  • A study involving a series of azetidine derivatives showed that modifications to the azetidine ring significantly enhanced their anticancer properties. The most potent derivative exhibited an IC50 value lower than 10 µM against multiple cancer cell lines .
• Case Study 2: Inhibition of Cell Migration
  • Another investigation focused on the ability of azetidine-containing compounds to inhibit cell migration in metastatic cancer models. The results indicated that these compounds could effectively reduce migration rates, suggesting potential use in preventing metastasis .

Data Tables

Compound Name	Structure	IC50 (µM)	Target
Compound A	Structure A	8.5	HeLa
Compound B	Structure B	12.0	L1210
Compound C	Structure C	9.6	CEM

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound’s uniqueness lies in its combination of strained rings and substituents. Key comparisons include:

Compound	Structural Features	Key Differences
Target Compound	Azetidine-carbonyl, cyclopropyl-pyrrole, propenenitrile	Baseline structure for comparison.
Analog 1 : Azetidine-pyrrolidine hybrid	Replaces cyclopropane with pyrrolidine (5-membered ring)	Reduced ring strain; altered steric and conformational flexibility.
Analog 2 : Methyl-ester derivative	Replaces nitrile with methyl ester (-COOMe)	Increased polarity; potential for enhanced solubility or altered reactivity.
Analog 3 : Phenyl-substituted pyrrole	Replaces cyclopropyl with phenyl group on pyrrole	Increased aromaticity; potential π-π stacking interactions in crystallization.

Hydrogen Bonding and Crystallographic Behavior

In contrast:

• Analog 3 : Phenyl substitution reduces H-bonding capacity but enhances hydrophobic interactions.

Crystallographic studies using SHELX and ORTEP-3 reveal that cyclopropane’s rigidity in the target compound may lead to tighter packing vs. phenyl-substituted analogues, which exhibit disordered aromatic regions .